Cas no 1094671-83-6 (2-Methyl-1,3-benzoxazole-5-sulfonyl chloride)

• Product Name: 2-Methyl-1,3-benzoxazole-5-sulfonyl chloride
• CAS No: 1094671-83-6
• MF: C₈H₆ClNO₃S
• MW: 231.656139850616
• CID: 4819127
• PubChem ID: 43173616
• Update Time: 2025-06-10

2-Methyl-1,3-benzoxazole-5-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 2-methyl-1,3-benzoxazole-5-sulfonyl chloride
• 5-benzoxazolesulfonyl chloride, 2-methyl-
• 2-Methylbenzo[d]oxazole-5-sulfonyl chloride
• GS3211
• 2-Methyl-1,3-benzoxazole-5-sulfonyl chloride

• Inchi： 1S/C8H6ClNO3S/c1-5-10-7-4-6(14(9,11)12)2-3-8(7)13-5/h2-4H,1H3
• InChI Key： SSSRYMIBBDEIES-UHFFFAOYSA-N
• SMILES： ClS(C1C=CC2=C(C=1)N=C(C)O2)(=O)=O

Computed Properties

• Exact Mass: 230.9756919g/mol
• Monoisotopic Mass: 230.9756919g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 313
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 68.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazoles Benzoxazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazoles

Additional information on 2-Methyl-1,3-benzoxazole-5-sulfonyl chloride

Introduction to 2-Methyl-1,3-benzoxazole-5-sulfonyl chloride (CAS No. 1094671-83-6) and Its Emerging Applications in Chemical Biology

2-Methyl-1,3-benzoxazole-5-sulfonyl chloride, identified by the Chemical Abstracts Service Number (CAS No.) 1094671-83-6, is a specialized organic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic sulfonyl chloride derivative combines the structural features of benzoxazole with a sulfonyl chloride functional group, making it a versatile intermediate in the synthesis of bioactive molecules. The unique combination of these structural elements not only enhances its reactivity but also opens up diverse possibilities for its application in drug discovery and molecular biology.

The benzoxazole core is a well-known scaffold in medicinal chemistry, frequently employed in the development of pharmaceuticals due to its ability to interact with biological targets such as enzymes and receptors. The presence of a sulfonyl chloride group at the 5-position of the benzoxazole ring introduces electrophilic reactivity, enabling further functionalization through nucleophilic substitution reactions. This property makes 2-Methyl-1,3-benzoxazole-5-sulfonyl chloride a valuable building block for constructing more complex molecules, including sulfonamides, which are prevalent in many drugs.

In recent years, there has been a surge in research focused on heterocyclic compounds as pharmacophores due to their broad spectrum of biological activities. Among these, benzoxazole derivatives have shown promise in various therapeutic areas, including antimicrobial, anti-inflammatory, and anticancer applications. The introduction of a sulfonyl chloride moiety enhances the potential of 2-Methyl-1,3-benzoxazole-5-sulfonyl chloride to serve as a precursor for novel therapeutic agents. For instance, sulfonylated benzoxazoles have been investigated for their ability to modulate enzyme activity by acting as competitive inhibitors or substrates.

One of the most compelling aspects of 2-Methyl-1,3-benzoxazole-5-sulfonyl chloride is its role in the development of small-molecule probes for biochemical studies. The compound’s reactivity allows researchers to design and synthesize probes that can selectively label specific biomolecules or enzymes. This capability is particularly useful in understanding complex biological pathways and identifying potential drug targets. Recent studies have demonstrated its utility in labeling kinases and other protein targets, providing insights into their functions and interactions within cellular systems.

The synthesis of 2-Methyl-1,3-benzoxazole-5-sulfonyl chloride involves multi-step organic transformations that highlight its synthetic versatility. The process typically begins with the preparation of a benzoxazole derivative followed by sulfonylation at the 5-position using chlorosulfonic acid or other sulfonating agents. The resulting sulfonyl chloride can then be further modified through various reactions, such as amidation or alkylation, to generate a wide array of derivatives with tailored properties.

From a computational chemistry perspective, 2-Methyl-1,3-benzoxazole-5-sulfonyl chloride has been studied to understand its electronic structure and reactivity. Advanced computational methods have been employed to predict its interaction with biological targets and to optimize its design for enhanced efficacy. These studies have revealed that subtle modifications to the molecule can significantly alter its binding affinity and selectivity, providing valuable guidance for medicinal chemists.

The pharmaceutical industry has also shown interest in 2-Methyl-1,3-benzoxazole-5-sulfonyl chloride due to its potential as an intermediate in drug development pipelines. Its structural features make it an ideal candidate for generating libraries of compounds for high-throughput screening (HTS). By systematically varying substituents on the benzoxazole ring or introducing different sulfonylated groups, researchers can explore a vast chemical space efficiently.

Moreover, the growing field of green chemistry has prompted investigations into sustainable synthetic routes for producing 2-Methyl-1,3-benzoxazole-5-sulfonyl chloride. Researchers are exploring alternative sulfonating agents and reaction conditions that minimize waste and energy consumption without compromising yield or purity. These efforts align with broader industry trends toward environmentally responsible manufacturing practices.

In conclusion,2-Methyl-1,3-benzoxazole-5-sulfonyl chloride (CAS No. 1094671-83-6) represents a significant advancement in chemical biology and pharmaceutical research. Its unique structural features and reactivity make it an invaluable tool for synthesizing bioactive molecules and developing novel therapeutic agents. As research continues to uncover new applications for this compound,2-Methyl-1,3-benzoxazole-5-sulfonyl chloride is poised to play an increasingly important role in addressing unmet medical needs.